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Compound of Interest

Compound Name: 3,5-Dichloro-3'-iodobenzophenone

Cat. No.: B1359011

An In-depth Technical Guide to the Physical Properties of 3,5-Dichloro-3'-iodobenzophenone

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of a compound is fundamental. This guide provides a
detailed overview of the known physical characteristics of 3,5-Dichloro-3'-
iodobenzophenone, a halogenated benzophenone derivative.

Core Physical Properties

The following table summarizes the key physical and chemical properties of 3,5-Dichloro-3'-
iodobenzophenone. It is important to note that some of these values are predicted based on
computational models.

Property Value Source
CAS Number 951891-59-1 [1]
Molecular Formula C13H-Cl210 [1]
Molecular Weight 377 g/mol [1]
Boiling Point 451.8 £ 45.0 °C (Predicted) [1]
Density 1.765 + 0.06 g/cm3 (Predicted) [1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1359011?utm_src=pdf-interest
https://www.benchchem.com/product/b1359011?utm_src=pdf-body
https://www.benchchem.com/product/b1359011?utm_src=pdf-body
https://www.benchchem.com/product/b1359011?utm_src=pdf-body
https://www.benchchem.com/product/b1359011?utm_src=pdf-body
https://www.benchchem.com/product/b1359011?utm_src=pdf-body
https://www.chemicalbook.com/chemicalproductproperty_ru_cb7289150.htm
https://www.chemicalbook.com/chemicalproductproperty_ru_cb7289150.htm
https://www.chemicalbook.com/chemicalproductproperty_ru_cb7289150.htm
https://www.chemicalbook.com/chemicalproductproperty_ru_cb7289150.htm
https://www.chemicalbook.com/chemicalproductproperty_ru_cb7289150.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

While specific experimental protocols for determining the physical properties of 3,5-Dichloro-
3'-iodobenzophenone are not readily available in the provided search results, standard
laboratory procedures would be employed. Below are generalized methodologies for key
experiments.

Melting Point Determination

o Sample Preparation: A small, crystalline sample of 3,5-Dichloro-3'-iodobenzophenone is
finely powdered and packed into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus is used.

e Procedure: The capillary tube is placed in the heating block of the apparatus. The
temperature is raised at a steady rate (e.g., 1-2 °C per minute) as it approaches the
expected melting point.

o Observation: The temperature range is recorded from the point at which the first drop of
liquid appears to when the entire sample has melted. This range represents the melting point
of the substance.

Boiling Point Determination

o Apparatus: A distillation apparatus is set up, including a heating mantle, a round-bottom flask
containing the sample and boiling chips, a condenser, and a thermometer placed so that the
top of the bulb is level with the side arm of the distillation head.

e Procedure: The sample is heated gently. As the liquid boils and its vapor pressure equals the
atmospheric pressure, the vapor will rise and condense in the condenser.

» Observation: The temperature at which the vapor is in equilibrium with the boiling liquid is
recorded. This stable temperature is the boiling point. For accuracy, the atmospheric
pressure should be recorded, and a correction can be applied if it deviates significantly from
standard pressure.

Solubility Assessment
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» Solvent Selection: A range of standard laboratory solvents (e.g., water, ethanol, methanol,
acetone, dichloromethane, hexane) are selected.

e Procedure: A small, measured amount of 3,5-Dichloro-3'-iodobenzophenone is added to a
test tube containing a specific volume of the chosen solvent at a controlled temperature
(e.g., 25 °C).

o Observation: The mixture is agitated, and the solubility is observed. This can be qualitatively
described (e.qg., soluble, sparingly soluble, insoluble) or quantitatively determined by adding
more solute until saturation is reached and then calculating the concentration.

Visualizations

The following diagram illustrates a generalized workflow for the synthesis and characterization
of a chemical compound like 3,5-Dichloro-3'-iodobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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